Cas no 2172078-96-3 (2-1-(1-hydroxypropan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(1-hydroxypropan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172078-96-3
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6172371
• PubChem ID: 165592460
• Update Time: 2025-10-25

2-1-(1-hydroxypropan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-hydroxypropan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172078-96-3
• EN300-1598857
• 2-[1-(1-hydroxypropan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C12H20N4O/c1-9(2)4-5-12-11(6-7-13)14-15-16(12)10(3)8-17/h9-10,17H,4-6,8H2,1-3H3
• InChI Key： UZPXRIPBZONWGL-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(CC#N)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-1-(1-hydroxypropan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Chemical Compound: CAS No. 2172078-96-3

The compound with CAS No. 2172078-96-3, known as 2-(1-hydroxypropan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring system and an acetonitrile group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and nanomaterials. The triazole moiety in its structure is known to exhibit excellent thermal stability and mechanical properties, which are critical for applications in aerospace and automotive industries. Furthermore, the acetonitrile group contributes to its ability to form strong intermolecular hydrogen bonds, enhancing its compatibility with a wide range of solvents and substrates.

One of the most notable advancements involving this compound is its role in the creation of self-healing polymers. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their self-repair capabilities under thermal or mechanical stress. This breakthrough has opened new avenues for developing sustainable materials that can extend the lifespan of various industrial products.

In addition to its material science applications, this compound has also shown promise in the field of drug delivery systems. The triazole ring system has been found to enhance the bioavailability of certain therapeutic agents when incorporated into nanocarriers. This property makes it a valuable component in the design of targeted drug delivery systems, which are increasingly sought after in modern medicine.

The synthesis of CAS No. 2172078-96-3 involves a multi-step process that combines traditional organic synthesis techniques with cutting-edge catalytic methods. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during the formation of the triazole ring and acetonitrile group. These advancements have not only streamlined the production process but also reduced the environmental footprint associated with its manufacturing.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions, making it a safer alternative to traditional materials in various industrial applications. Its eco-friendly profile aligns with the growing global emphasis on sustainable chemistry and green manufacturing practices.

In conclusion, CAS No. 2172078-96-3 represents a significant milestone in modern organic chemistry, offering unparalleled opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of materials science and pharmaceutical development.